Cas no 1790141-29-5 (2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride)

• Product Name: 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride
• CAS No: 1790141-29-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4614378
• PubChem ID: 86812245
• Update Time: 2025-06-11

2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic Acid Hydrochloride
• 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride

• Inchi： 1S/C8H7F2NO2.ClH/c1-5-2-3-6(4-11-5)8(9,10)7(12)13;/h2-4H,1H3,(H,12,13);1H
• InChI Key： RKIPYJACLOLWHH-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)C=C1)(F)(F)C(=O)O.Cl

Additional information on 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride

Introduction to 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride (CAS No. 1790141-29-5)

2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride, identified by its CAS number 1790141-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its fluorinated and pyridine-based structure, which contributes to its unique chemical properties and potential biological activities. The presence of both fluorine atoms and a methyl-substituted pyridine ring enhances its interaction with biological targets, making it a valuable scaffold for drug discovery efforts.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, which are critical factors in pharmaceutical formulations. This makes 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride a promising candidate for further development in medicinal chemistry. The compound's structure suggests potential applications in the modulation of enzyme activity and receptor binding, areas where fluorinated pyridines have shown considerable promise.

In recent years, there has been a growing interest in the development of fluorinated heterocycles due to their ability to enhance metabolic stability and binding affinity. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to improved pharmacokinetic profiles. The 6-methylpyridin-3-yl moiety in this compound adds another layer of complexity, potentially allowing for fine-tuned interactions with biological systems. This combination of structural features makes 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride an intriguing subject for further investigation.

Recent research has begun to explore the pharmacological potential of derivatives similar to 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride. For instance, studies have shown that fluorinated pyridines can act as potent inhibitors of various enzymes involved in inflammatory pathways. The hydrochloride salt form has been found to enhance the bioavailability of such compounds, making them more effective in vivo. This has led to increased interest in developing novel therapeutic agents based on similar molecular architectures.

The synthesis of 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride presents unique challenges due to the need for precise functional group manipulation and protection strategies. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired product with high yield and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most exciting aspects of this compound is its potential in the development of next-generation drugs. Researchers are exploring its utility as a precursor for more complex molecules that target specific disease pathways. For example, derivatives of 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride have shown promise in preclinical studies as inhibitors of proteases involved in cancer progression. The ability to modify this scaffold further opens up possibilities for designing highly tailored therapeutic agents.

The role of computational chemistry has also been instrumental in understanding the behavior of 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information is crucial for optimizing its pharmacological properties and guiding the design of new analogs with improved efficacy and reduced side effects.

In conclusion, 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride (CAS No. 1790141-29-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.